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Compound of Interest

Compound Name:
2-Methyl-8-

quinolinecarboxaldehyde

Cat. No.: B8589487 Get Quote

A comprehensive analysis of the synthesis, physicochemical properties, and biological activities

of 2-Methyl-8-quinolinecarboxaldehyde and its parent compound, 8-

quinolinecarboxaldehyde, for researchers and professionals in drug development.

This guide provides a detailed comparison of 2-Methyl-8-quinolinecarboxaldehyde and 8-

quinolinecarboxaldehyde, offering insights into their chemical characteristics, synthesis, and

potential applications. The introduction of a methyl group at the 2-position of the quinoline ring

significantly influences the molecule's properties and reactivity, aspects that are critically

evaluated herein with supporting experimental data.

Physicochemical Properties
A summary of the key physicochemical properties of both compounds is presented below. The

data for 2-Methyl-8-quinolinecarboxaldehyde is primarily estimated based on the properties

of its close derivatives and related computational models due to the limited availability of direct

experimental values.
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Property
2-Methyl-8-
quinolinecarboxaldehyde

8-
quinolinecarboxaldehyde

Molecular Formula C₁₁H₉NO C₁₀H₇NO

Molecular Weight 171.19 g/mol 157.17 g/mol

Melting Point Not available 95-96 °C

Boiling Point Not available 314.3 ± 15.0 °C (Predicted)

Appearance Not available
Yellow liquid or light orange to

yellow to green powder

Solubility Insoluble in water (Predicted) Insoluble in water

Synthesis and Reactivity
8-quinolinecarboxaldehyde is commonly synthesized through the oxidation of 8-

methylquinoline or the reduction of 8-quinolinecarboxylic acid. The aldehyde group at the 8-

position is reactive and readily participates in condensation reactions, particularly with amines,

to form Schiff bases. These Schiff bases are valuable ligands in coordination chemistry, forming

stable complexes with various transition metals.

2-Methyl-8-quinolinecarboxaldehyde, on the other hand, presents a more challenging

synthetic target. A direct, high-yield synthesis protocol is not readily available in the literature.

However, a plausible route involves the multi-step synthesis of 2-methyl-8-quinolinecarboxylic

acid, followed by its reduction to the corresponding alcohol, and subsequent oxidation to the

aldehyde. The presence of the methyl group at the 2-position, adjacent to the nitrogen atom,

sterically hinders the quinoline nitrogen, which can affect its coordination properties and the

reactivity of the aldehyde group.

The Doebner-von Miller reaction provides a method for synthesizing 2-alkyl-8-quinoline

carboxylic acids, which can serve as precursors to 2-Methyl-8-quinolinecarboxaldehyde.

Anthranilic acid 2-Methyl-8-quinolinecarboxylic acid

Crotonaldehyde
(Doebner-von Miller) 2-Methyl-8-quinolinemethanolReduction 2-Methyl-8-quinolinecarboxaldehydeOxidation (e.g., MnO2)
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Caption: Plausible synthetic pathway for 2-Methyl-8-quinolinecarboxaldehyde.

Experimental Protocols
Synthesis of 2-Methyl-8-quinolinecarboxylic Acid
(Precursor to 2-Methyl-8-quinolinecarboxaldehyde)
This protocol is adapted from the improved Doebner-von Miller reaction.

Materials:

Anthranilic acid

Crotonaldehyde

Phase transfer catalyst (e.g., 5 mol%)

Two-phase solvent system (e.g., water/toluene)

Procedure:

Dissolve anthranilic acid in the aqueous phase of the solvent system.

Add the phase transfer catalyst.

Slowly add crotonaldehyde to the reaction mixture under vigorous stirring.

Heat the reaction mixture and monitor its progress by thin-layer chromatography.

Upon completion, separate the organic phase and wash it with brine.

Dry the organic phase over anhydrous sodium sulfate and concentrate it under reduced

pressure.

Purify the crude product by recrystallization to obtain 2-methyl-8-quinolinecarboxylic acid.

Synthesis of 8-quinolinecarboxaldehyde

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8589487?utm_src=pdf-body-img
https://www.benchchem.com/product/b8589487?utm_src=pdf-body
https://www.benchchem.com/product/b8589487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8589487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A general method for the synthesis of 8-quinolinecarboxaldehyde involves the oxidation of 8-

methylquinoline.

Materials:

8-Methylquinoline

Oxidizing agent (e.g., selenium dioxide)

Solvent (e.g., dioxane)

Procedure:

Dissolve 8-methylquinoline in the solvent.

Add the oxidizing agent to the solution.

Reflux the mixture and monitor the reaction by TLC.

After completion, cool the reaction mixture and filter to remove any solid byproducts.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography to yield 8-quinolinecarboxaldehyde.

Biological Activity
Quinoline and its derivatives are known to possess a wide range of biological activities,

including antimicrobial, antifungal, and anticancer properties. The biological activity is often

attributed to the ability of the quinoline nucleus to intercalate into DNA and to chelate metal

ions essential for cellular processes.

While direct comparative studies with quantitative data for 2-Methyl-8-
quinolinecarboxaldehyde and 8-quinolinecarboxaldehyde are limited, studies on related

substituted quinolines provide some insights. The introduction of a methyl group can influence

the lipophilicity and steric profile of the molecule, potentially affecting its interaction with

biological targets.
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For instance, studies on 8-hydroxyquinoline derivatives have shown that substitutions on the

quinoline ring can modulate their antimicrobial and cytotoxic effects. A study on 2-styryl-8-

hydroxy quinolines demonstrated that the presence of a hydroxyl group at the C-8 position is

relevant for cytotoxicity against HeLa cervical cancer cells.[1] Another study on 2-methyl-

1,2,3,4-tetrahydroquinoline derivatives showed selective anticancer activity, with the

substitution pattern influencing the cytotoxic effects against different cancer cell lines.[2]

The antimicrobial activity of 8-quinolinol and its derivatives has been well-documented.[3][4]

The mechanism is often linked to their ability to chelate metal ions. It is plausible that both 2-
Methyl-8-quinolinecarboxaldehyde and 8-quinolinecarboxaldehyde exhibit some level of

antimicrobial activity, although the extent of this activity may differ due to the presence of the

methyl group.
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Caption: Postulated mechanism of antimicrobial action for quinoline carboxaldehydes.
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Both 2-Methyl-8-quinolinecarboxaldehyde and 8-quinolinecarboxaldehyde are valuable

compounds with potential applications in medicinal chemistry and materials science. 8-

quinolinecarboxaldehyde is more readily accessible synthetically and its reactivity is well-

characterized. The introduction of a methyl group in 2-Methyl-8-quinolinecarboxaldehyde is

expected to alter its steric and electronic properties, which could lead to different biological

activities and coordination chemistry. Further research is warranted to fully elucidate the

synthesis, properties, and biological profile of 2-Methyl-8-quinolinecarboxaldehyde to enable

a more direct and comprehensive comparison with its parent compound. This would open up

new avenues for the design of novel quinoline-based therapeutic agents and functional

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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